Cas no 1334207-87-2 ([(6-Azidohexyl)oxy](tert-butyl)dimethylsilane)

• Product Name: [(6-Azidohexyl)oxy](tert-butyl)dimethylsilane
• CAS No: 1334207-87-2
• MF: C₁₂H₂₇N₃OSi
• MW: 257.447783708572
• MDL: MFCD31558568
• CID: 4584662
• Update Time: 2025-06-09

[(6-Azidohexyl)oxy](tert-butyl)dimethylsilane Chemical and Physical Properties

Names and Identifiers

• [(6-Azidohexyl)oxy](tert-butyl)dimethylsilane

• MDL： MFCD31558568
• Inchi： 1S/C12H27N3OSi/c1-12(2,3)17(4,5)16-11-9-7-6-8-10-14-15-13/h6-11H2,1-5H3
• InChI Key： HUTNMDKPWZLZBY-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCCCCCN=[N+]=[N-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on [(6-Azidohexyl)oxy](tert-butyl)dimethylsilane

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 1334207-87-2 and [(6-Azidohexyl)oxy](tert-butyl)dimethylsilane

The chemical compound 1334207-87-2 and the product [(6-Azidohexyl)oxy](tert-butyl)dimethylsilane have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are pivotal in the development of novel therapeutic agents and bioconjugation techniques, owing to their unique chemical properties and versatility in synthetic applications. This research brief aims to provide an in-depth analysis of the latest studies involving these compounds, highlighting their roles in drug discovery, targeted delivery systems, and chemical biology tools.

Recent studies have demonstrated that 1334207-87-2 serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Its structural features enable selective modifications, making it a valuable scaffold for medicinal chemistry. Concurrently, [(6-Azidohexyl)oxy](tert-butyl)dimethylsilane has emerged as a critical reagent in click chemistry, facilitating the efficient conjugation of biomolecules such as proteins, peptides, and nucleic acids. This reagent's azido group allows for bioorthogonal reactions, which are essential for labeling and tracking biological processes in vivo.

One of the groundbreaking applications of [(6-Azidohexyl)oxy](tert-butyl)dimethylsilane is its use in the development of antibody-drug conjugates (ADCs). Researchers have leveraged its azido functionality to create stable linkages between cytotoxic drugs and monoclonal antibodies, enhancing the precision and efficacy of cancer therapies. Additionally, the tert-butyldimethylsilyl (TBDMS) protecting group in this compound ensures compatibility with a wide range of reaction conditions, further broadening its utility in complex synthetic pathways.

In the context of 1334207-87-2, recent investigations have focused on its potential as a modulator of cellular signaling pathways. Preclinical studies have shown that derivatives of this compound exhibit promising activity against various cancer cell lines, with mechanisms involving the inhibition of key oncogenic kinases. These findings underscore the compound's potential as a lead structure for the development of next-generation anticancer agents. Furthermore, its pharmacokinetic properties, such as metabolic stability and bioavailability, are currently under evaluation to optimize its therapeutic profile.

The integration of these compounds into high-throughput screening platforms has also been a notable advancement. By utilizing [(6-Azidohexyl)oxy](tert-butyl)dimethylsilane for the functionalization of microarray surfaces, researchers have achieved rapid and efficient screening of ligand-receptor interactions. This approach has accelerated the identification of novel drug candidates and biomarkers, demonstrating the compound's pivotal role in modern drug discovery pipelines.

In conclusion, the ongoing research on 1334207-87-2 and [(6-Azidohexyl)oxy](tert-butyl)dimethylsilane highlights their transformative impact on chemical biology and pharmaceutical sciences. Their applications span from synthetic chemistry to therapeutic development, offering innovative solutions to longstanding challenges in the field. Future studies are expected to further elucidate their mechanisms of action and expand their utility in personalized medicine and targeted therapies.